![molecular formula C17H16O3 B1602115 Ethyl 4'-acetyl-[1,1'-biphenyl]-4-carboxylate CAS No. 119838-61-8](/img/structure/B1602115.png)
Ethyl 4'-acetyl-[1,1'-biphenyl]-4-carboxylate
Overview
Description
Ethyl 4’-acetyl-[1,1’-biphenyl]-4-carboxylate is a chemical compound . The molecular formula of this compound is C17H16O3 .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature . For instance, a series of [1,1’-biphenyl]-4-yl-oxoethylbenzoate derivatives were produced through two stages. The first step involved a mixture of NBS, and 1-([1,1’-biphenyl]-4-yl)ethan-1-one was refluxed in a mixture of petroleum ether and methanol for 2 hours .Molecular Structure Analysis
The molecular structure of Ethyl 4’-acetyl-[1,1’-biphenyl]-4-carboxylate consists of 17 carbon atoms, 16 hydrogen atoms, and 3 oxygen atoms . The average mass of this compound is 268.307 Da .Chemical Reactions Analysis
The chemical reactions of similar compounds, such as 4-Acetylbiphenyl, have been studied. These compounds undergo electrophilic aromatic substitution reactions . The Friedel-Crafts alkylation reaction is one such example, where an aromatic ring is attacked by a carbocation to form a cationic intermediate .Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds, such as 4-Acetylbiphenyl, have been reported. For instance, 4-Acetylbiphenyl has a melting point of 152-155 °C, a boiling point of 325-327 °C, and a density of 1.2510 . It is soluble in chloroform .Scientific Research Applications
Crystal and Molecular Structure Studies
Studies on the crystal and molecular structures of ethyl 4'-acetyl-[1,1'-biphenyl]-4-carboxylate derivatives have been conducted, highlighting their potential in understanding molecular interactions and stability. For instance, research on similar compounds such as ethyl 4-(4-hydroxyphenyl)-6-(6-methoxy-2-naphthyl)-2-oxocyclohex-3-ene-1-carboxylate and ethyl 4-(3-bromophenyl)-6-(6-methoxy-2-naphthyl)-2-oxocyclohex-3-ene-1-carboxylate revealed details about crystal packing stability and intermolecular interactions, which are crucial in the development of pharmaceuticals and materials science (Kaur et al., 2012).
Base-Labile Protecting Groups
This compound analogs have been explored as base-labile protecting groups in organic synthesis. The development of such groups is vital for protecting sensitive functional groups during chemical reactions, thus facilitating complex synthetic pathways. A study on a similar compound, 2-(4-acetyl-2-nitrophenyl)ethyl, demonstrated its utility as a carboxyl protecting group (Robles et al., 1993).
Novel Enzymatic Routes in Drug Production
This compound derivatives have been used in enzymatic routes for drug production. For example, ethyl 1,4-benzodioxan-2-carboxylate, an intermediate compound in the production of doxazosin mesylate, was resolved using lipase-catalyzed reactions, demonstrating the potential of using enzymes in pharmaceutical synthesis (Kasture et al., 2005).
Antibacterial and Antifungal Activities
Studies have shown that derivatives of this compound possess significant antimicrobial activities. Research on compounds such as ethyl 5-acetyl-4-methyl-2-(phenylamino)thiophene-3-carboxylate revealed potent antibacterial and antifungal properties, underlining their potential in developing new antimicrobial agents (Mabkhot et al., 2015).
Green Chemistry Applications
This compound derivatives have been utilized in green chemistry applications. For instance, Suzuki couplings using ethyl (4-phenylphenyl)acetate, a related compound, were performed in water as the primary solvent, demonstrating the application of green chemistry principles in organic synthesis and pharmaceutical research (Costa et al., 2012).
Mechanism of Action
- By binding to specific parts of these channels, the compound affects the membrane potential by reducing the passage of sodium ions. Consequently, it blocks the conduction of nerve impulses, leading to local anesthesia without affecting consciousness .
- Downstream effects include temporary loss of local sensation, making it useful for minor surgical procedures and pain relief .
Target of Action
Mode of Action
Biochemical Pathways
Pharmacokinetics
Result of Action
Safety and Hazards
The safety data sheet for similar compounds, such as 4-Acetylbiphenyl, indicates that it may cause skin and eye irritation, respiratory irritation, and is very toxic to aquatic life with long-lasting effects . It is recommended to avoid contact with skin, eyes, or clothing, and to avoid ingestion and inhalation .
Future Directions
The future directions for the study and application of Ethyl 4’-acetyl-[1,1’-biphenyl]-4-carboxylate and similar compounds could involve further exploration of their synthesis, chemical reactions, and potential applications. For instance, 4-Acetylbiphenyl has been used to study the inactivation of 7-ethoxy-4-trifluoromethylcoumarin O-deethylase activity by various arylalkynes . It may also be used in the synthesis of Schiffs base .
properties
IUPAC Name |
ethyl 4-(4-acetylphenyl)benzoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16O3/c1-3-20-17(19)16-10-8-15(9-11-16)14-6-4-13(5-7-14)12(2)18/h4-11H,3H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JPRXSVQGASWWQE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10559877 | |
Record name | Ethyl 4'-acetyl[1,1'-biphenyl]-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10559877 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
268.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
119838-61-8 | |
Record name | Ethyl 4'-acetyl[1,1'-biphenyl]-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10559877 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.